Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0193379 (R,S)-Ethambutol 10054-06-5 C10H24N2O2 . 2 HCl
VC0194639 N-Ethyl-N-heptyl-4-(4-(methylsulfonamido)phenyl)-4-oxobutanamide 100632-58-4 C20H32N2O4S
VC0194653 Dehydro Ivabradine (Ivabradine IVA-3 Impurity) 1086026-31-4 C27H34N2O5
VC0194636 Ibandronic Acid 114084-78-5 C9H23NO7P2
VC0193411 17-beta-Hydroxy Exemestane 122370-91-6 C20H26O2
VC0194650 Landiolol Related Impurity 4 144481-98-1 C25H40ClN3O8
VC0194646 Ivabradine hydrochloride 148849-67-6 C27H36N2O5. HCl
VC0193419 2-Ethoxy-9-(5-O-phosphono-beta-D-arabinofuranosyl)-9H-purin-6-amine 159002-28-5 C12H18N5O8P
VC0193424 Fluorouracil Impurity E 1820-81-1 C4H3ClN2O2
VC0193403 6-Methyleneandrost-4-ene-3,17-dione 19457-55-7 C20H26O2
VC0193428 Fluvastatin t-butyl ester, (-)- 194934-96-8 C28H34FNO4
VC0193382 4-Thioisonicotinicamide 2196-13-6 C6H6N2S
VC0194663 N-(2,6-Dimethylphenyl)acetamide 2198-53-0 C10H13NO
VC0193386 Etoposide Impurity D 23363-35-1 C27H30O13
VC0193395 2,6-Di-tert-butyl-4-methylene-2,5-cyclohexadienone 2607-52-5 C15H22O
VC0193387 2-Methy-4-Thioisonicotinicamide 3390-77-0 C7H8N2S
VC0193440 3-Chloro-4-fluoroaniline 367-21-5 C6H5ClFN
VC0193423 Fluorouracil Impurity F 56177-80-1 C6H7FN2O2
VC0193377 7-(4-Amino-5-hydroxy-6-methyloxan-2-yl)oxy-4,6,9,11-tetrahydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione 69401-50-9 C26H27NO11
VC0193401 Androsta-1,4-diene-3,6,17-trione 72648-46-5 C19H22O2
VC0193420 Fludarabine Phosphate 75607-67-9 C10H13FN5O7P
VC0193406 13-cis-Fenretinide 75686-07-6 C26H33NO2
VC0193437 3-Desmorpholinyl-3-hydroxyethylamino Gefitinib 847949-56-8 C20H22ClFN4O3
VC0194655 3-(3-Chloropropyl)-1,3-dihydro-7,8-dimethoxy-2H-3-benzazepin-2-one 85175-59-3 C15H18ClNO3
VC0194662 3-(3-Chloropropyl)-7,8-dimethoxy-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one 85175-65-1 C15H20ClNO3